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Compound of Interest

Compound Name: Tolinapant dihydrochloride

Cat. No.: B15228460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tolinapant

(ASTX660), a dual antagonist of inhibitor of apoptosis proteins (IAPs), in co-culture assays with

immune cells. Detailed protocols and data presentation guidelines are included to facilitate the

assessment of Tolinapant's immunomodulatory and anti-tumor activities.

Introduction
Tolinapant is a potent, non-peptidomimetic small molecule that targets both cellular inhibitor of

apoptosis proteins 1 and 2 (cIAP1/2) and X-linked inhibitor of apoptosis protein (XIAP).[1][2][3]

[4] IAPs are frequently overexpressed in cancer cells, contributing to tumor growth, resistance

to therapy, and suppression of apoptosis.[3][4][5] Tolinapant's mechanism of action involves the

inhibition of cIAP1/2 and XIAP, leading to the restoration of apoptotic signaling pathways and

the activation of the noncanonical NF-κB pathway.[1][2][3] This dual action not only directly

induces cancer cell death but also stimulates an anti-tumor immune response, making co-

culture assays essential for fully characterizing its effects.[4][6][7]

Mechanism of Action and Signaling Pathway
Tolinapant functions by mimicking the endogenous IAP inhibitor, SMAC (second mitochondria-

derived activator of caspases), to bind to the BIR3 domains of cIAP1/2 and XIAP.[1][2] This

interaction leads to two key downstream effects:
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cIAP1/2 Degradation and Noncanonical NF-κB Activation: Tolinapant induces the auto-

ubiquitination and subsequent proteasomal degradation of cIAP1/2.[2] This removes the

inhibitory break on NF-κB-inducing kinase (NIK), allowing it to accumulate and activate the

noncanonical NF-κB pathway.[2] This pathway is a critical regulator of T-cell costimulatory

pathways and leads to the production of pro-inflammatory cytokines such as TNF-α.[2][6]

XIAP Inhibition and Apoptosis Induction: By antagonizing XIAP, Tolinapant prevents the

inhibition of caspases-3, -7, and -9, thereby promoting apoptosis in tumor cells.[2][3][5] The

presence of TNF-α, induced by noncanonical NF-κB activation, can further sensitize cancer

cells to apoptosis.[1][5]

The following diagram illustrates the signaling pathway affected by Tolinapant:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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